Cas no 112709-74-7 (1,3-Dioxolane-4-carboxaldehyde, 2,2,5-trimethyl-, (4R-cis)- (9CI))

1,3-Dioxolane-4-carboxaldehyde, 2,2,5-trimethyl-, (4R-cis)- (9CI) structure
112709-74-7 structure
Product Name:1,3-Dioxolane-4-carboxaldehyde, 2,2,5-trimethyl-, (4R-cis)- (9CI)
CAS No:112709-74-7
MF:C7H12O3
MW:144.168382644653
CID:129881
PubChem ID:11137283
Update Time:2025-04-19

1,3-Dioxolane-4-carboxaldehyde, 2,2,5-trimethyl-, (4R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-4-carboxaldehyde, 2,2,5-trimethyl-, (4R-cis)- (9CI)
    • 112709-69-0
    • 112709-74-7
    • 1,3-Dioxolane-4-carboxaldehyde, 2,2,5-trimethyl-, cis- (9CI)
    • (4R,5R)-2,2,5-TRIMETHYL-1,3-DIOXOLANE-4-CARBALDEHYDE
    • Inchi: 1S/C7H12O3/c1-5-6(4-8)10-7(2,3)9-5/h4-6H,1-3H3/t5-,6+/m1/s1
    • InChI Key: BWFCUWGVXQIDQS-RITPCOANSA-N
    • SMILES: O1[C@H](C)[C@H](C=O)OC1(C)C

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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